8-Chloro-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine
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Overview
Description
Scientific Research Applications
Synthesis and Derivatives
The compound 8-Chloro-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine and its derivatives are of interest in the field of synthetic organic chemistry. Researchers have developed methods for synthesizing new compounds containing the 2,3-dihydro[1,4]dioxino[2,3-b]pyridine heterocyclic system, highlighting its potential as a substructure in various chemical entities. For instance, 2,3-Dihydro-spiro[1,4]dioxino[2,3-b]pyridine derivatives were synthesized from 2-chloro-3-pyridinol, demonstrating the heterocycle's versatility in creating novel compounds (Soukri et al., 2003). Similarly, novel analogues of the core structure, modified in the dioxane ring, were developed, underscoring the scaffold's attractiveness for the preparation of potential new therapeutic agents (Bartolomea et al., 2003).
Medicinal Chemistry Applications
In the realm of medicinal chemistry, the structural modification of this compound derivatives has been explored to discover new therapeutic agents. Research focusing on the selective introduction of substituents on the pyridine ring of 3-substituted-2,3-dihydro-1,4-dioxino[2,3-b]pyridines has indicated these compounds' potential as scaffolds for drug discovery and combinatorial chemistry (Alcázar et al., 2003). This signifies the compound's relevance in the search for new drugs and highlights its adaptability for various pharmacological targets.
Chemical Properties and Reactivity
Studies have also delved into the chemical properties and reactivity of derivatives of this compound. An experimental investigation into the absolute enthalpies of formation of related pyridynes provides insights into the thermodynamic stability of these compounds and their potential reaction pathways (Rau & Wenthold, 2011). This research is crucial for understanding the fundamental chemical behavior of the compound and its derivatives, which can influence their applications in various scientific domains.
Optical and Structural Characteristics
The optical and structural characteristics of derivatives of this compound have been studied, with a focus on their potential applications in materials science and electronics. For example, the structural, optical, and junction characteristics of pyrazolo pyridine derivatives have been investigated, revealing their monoclinic polycrystalline nature and potential as photosensors due to their unique optical energy gaps and diode characteristics (Zedan, El-Taweel, & El-Menyawy, 2020). This suggests that derivatives of this compound may have applications beyond pharmaceuticals, including in electronic devices and sensors.
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of 8-Chloro-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine are currently unknown . This compound is part of a collection of unique chemicals provided to early discovery researchers
Pharmacokinetics
Therefore, the impact of these properties on the compound’s bioavailability is currently unknown .
properties
IUPAC Name |
8-chloro-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClNO2/c8-5-1-2-9-7-6(5)10-3-4-11-7/h1-2H,3-4H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEJQDCVTJHJEMP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=NC=CC(=C2O1)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClNO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60618665 |
Source
|
Record name | 8-Chloro-2,3-dihydro[1,4]dioxino[2,3-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60618665 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.58 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
156840-59-4 |
Source
|
Record name | 8-Chloro-2,3-dihydro[1,4]dioxino[2,3-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60618665 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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